3-Chloro-4-[2-hydroxyethyl(methyl)amino]-1-[4-(trifluoromethyl)phenyl]pyrrole-2,5-dione

• IUPAC Name: 3-chloro-4-[2-hydroxyethyl(methyl)amino]-1-[4-(trifluoromethyl)phenyl]pyrrole-2,5-dione
• InChI: InChI=1S/C14H12ClF3N2O3/c1-19(6-7-21)11-10(15)12(22)20(13(11)23)9-4-2-8(3-5-9)14(16,17)18/h2-5,21H,6-7H2,1H3
• InChI Key: RXHAQQSFGCYUKF-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C1=C(C(=O)N(C1=O)C2=CC=C(C=C2)C(F)(F)F)Cl
• Molecular Formula: C14H12ClF3N2O3
• Molecular Weight: 348.70 g/mol

Description

The compound appears to contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is found in many biologically active compounds.

Molecular Structure Analysis

The molecule likely has a complex three-dimensional structure due to the presence of the pyrrolidine ring, which is non-planar. The trifluoromethyl group and the hydroxyethyl(methyl)amino group could also contribute to the stereochemistry of the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, pyrrolidine derivatives are known to undergo a variety of chemical reactions. For instance, protodeboronation of pinacol boronic esters has been used in the synthesis of related compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the pyrrolidine ring, the trifluoromethyl group, and the hydroxyethyl(methyl)amino group would all contribute to its properties.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Pyrrolidine derivatives are found in many drugs and can have a variety of mechanisms of action.

Future Directions

Pyrrolidine derivatives are a rich area of study in medicinal chemistry, and new compounds are continually being synthesized and studied for their biological activity. This compound could potentially be a part of that ongoing research.